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Compound of Interest

Compound Name: PEG8000

Cat. No.: B042446

For Researchers, Scientists, and Drug Development Professionals

Polyethylene glycol 8000 (PEG 8000) is a high-molecular-weight polymer of ethylene oxide
widely utilized in biomedical research and the pharmaceutical industry. Its utility in various
applications, including protein precipitation, cell fusion, and as an excipient in drug
formulations, necessitates a thorough understanding of its safety profile and proper handling
procedures in a laboratory setting. This guide provides an in-depth overview of the safe
handling and use of PEG 8000, incorporating quantitative safety data, detailed experimental
protocols, and visual workflows to ensure a safe and effective laboratory environment.

Hazard Identification and Safety Profile

PEG 8000 is generally considered to be a low-hazard substance for industrial and laboratory
handling.[1][2] It is not classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][3] However, it is
crucial to adhere to good laboratory practices to minimize any potential risks.

Physical and Chemical Properties

A summary of the key physical and chemical properties of PEG 8000 is presented in the table
below.
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Property Value

CAS Number 25322-68-3

Appearance White to off-white solid flakes or powder
Molecular Weight Average 7000-9000 g/mol

Melting Point 55 - 64 °C (131 - 147.2 °F)[4][5]

Very soluble in water; soluble in many polar

Solubility )

organic solvents[5][6]
pH 5.0 - 7.0 (in aqueous solution)[4]
Flash Point 270 °C (518 °F)[4][7]
Autoignition Temperature 305 °C (581 °F)[4]

Toxicological Data

PEG 8000 exhibits a low order of acute toxicity. The following table summarizes key
toxicological data.

Metric Value Species
LD50 (Oral) > 22,000 - 50,000 mg/kg[3][7] Rat
LD50 (Dermal) > 20,000 mg/kg[1][3] Rabbit

Exposure Limits

The American Industrial Hygiene Association (AIHA) has established a Workplace
Environmental Exposure Level (WEEL) for polyethylene glycol.

Organization Limit

AIHA WEEL (8-hour TWA) 10 mg/m?3[8]
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As of the latest information, OSHA has not established a Permissible Exposure Limit (PEL) for
PEG 8000.[9][10]

Personal Protective Equipment (PPE) and Handling

Adherence to proper PPE and handling procedures is paramount to ensure safety in the
laboratory.

Recommended Personal Protective Equipment

o Eye Protection: Wear chemical safety goggles or glasses.[4]

o Hand Protection: While glove protection is not always required for normal handling, wearing
protective gloves is recommended, especially when handling the powder to avoid skin
contact.

» Skin and Body Protection: A lab coat or other protective clothing should be worn.[4]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[4] If dust is generated, a dust mask may be appropriate.
[11]

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of PEG 8000 in the
laboratory.
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General Handling Workflow for PEG 8000

Preparation

Consult Safety Data Sheet (SDS)

l

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling

Weigh PEG 8000 in a well-ventilated area
or chemical hood to minimize dust

:

Dissolve in appropriate solvent

Post-Handling

Store in a tightly closed container
in a cool, dry, well-ventilated area

'

Clean work area and wash hands

l

Dispose of waste according to
institutional guidelines
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General Handling Workflow for PEG 8000
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Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and
contamination.

Spill Cleanup Procedure

For a solid PEG 8000 spill, the following steps should be taken:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

» Assess the Spill: Determine the extent of the spill and if it can be safely managed by
laboratory personnel.

e Don PPE: At a minimum, wear safety goggles, gloves, and a lab coat.

o Contain the Spill: Prevent the powder from becoming airborne. This can be achieved by
gently covering the spill with damp paper towels.

e Clean Up the Spill:

o For small spills, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.

o For larger spills, it may be necessary to wet the material to prevent dust formation before
sweeping it up.

» Decontaminate the Area: Once the bulk of the material has been removed, clean the spill
area with soap and water.

o Dispose of Waste: All contaminated materials, including PPE, should be disposed of as
hazardous waste in accordance with institutional and local regulations.

Spill Response Workflow Diagram

The following diagram outlines the decision-making process and steps for responding to a PEG
8000 spill.
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PEG 8000 Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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